Cas no 31604-47-4 (Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-)
31604-47-4 structure
Product Name:Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-
CAS No:31604-47-4
MF:C6H5Cl2N3O
MW:206.029398679733
CID:322452
PubChem ID:248515
Update Time:2025-04-19
Acetamide,N-(4,6-dichloro-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-
- methyl 5-methyl-3-oxohexanoate
- N-(4,6-Dichloropyrimidin-5-yl)ethanimidic acid
- 31604-47-4
- DTXSID20953569
- NSC65732
- NSC-65732
-
- Inchi: 1S/C6H5Cl2N3O/c1-3(12)11-4-5(7)9-2-10-6(4)8/h2H,1H3,(H,11,12)
- InChI Key: RNUJUBVMQCVZPV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=CN=1)Cl)NC(C)=O
Computed Properties
- Exact Mass: 204.98115
- Monoisotopic Mass: 204.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.9Ų
Experimental Properties
- Density: 1.55
- Boiling Point: 394.1°Cat760mmHg
- Flash Point: 192.1°C
- Refractive Index: 1.617
- PSA: 54.88
Acetamide,N-(4,6-dichloro-5-pyrimidinyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
31604-47-4 (Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-) Related Products
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- 45810-14-8(N-(Pyrimidin-5-yl)acetamide)
- 113523-30-1(1,4-Benzenediamine, N'-(2,4-dichloro-5-pyrimidinyl)-N,N-dimethyl-)
- 959245-95-5(Propanamide, 2-methyl-N-(2-methyl-5-pyrimidinyl)-)
- 59808-54-7(Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-)
- 59808-53-6(ETHANEDIAMIDE, N,N'-DI-5-PYRIMIDINYL-)
- 64127-02-2(FORMAMIDE, N-[4-CHLORO-6-[(2-HYDROXYETHYL)AMINO]-5-PYRIMIDINYL]-)
- 397247-91-5(Acetamide, N-(4-chloro-2-pyrimidinyl)-)
- 117955-00-7(Butanamide, N-[4-chloro-6-(methylamino)-5-pyrimidinyl]-)
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